molecular formula C3H2BrNO B031694 3-Bromo-2-oxopropanenitrile CAS No. 70688-35-6

3-Bromo-2-oxopropanenitrile

Cat. No. B031694
CAS RN: 70688-35-6
M. Wt: 147.96 g/mol
InChI Key: NGMZEDXVXVVSRY-UHFFFAOYSA-N
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Description

3-Bromo-2-oxopropanenitrile is an organic compound with the molecular formula C3H2BrNO. It has an average mass of 147.958 Da and a monoisotopic mass of 146.931976 Da . It is also known by other names such as 2-bromoacetyl cyanide, 3-bromo-2-keto-propionitrile, and 3-bromo-2-oxo-propionitrile .


Molecular Structure Analysis

The molecular structure of this compound consists of three carbon atoms, two hydrogen atoms, one bromine atom, one nitrogen atom, and one oxygen atom . The InChIKey for this compound is NGMZEDXVXVVSRY-UHFFFAOYAO .

Scientific Research Applications

  • Synthesis of Pyrazole and Aminopyrazole Derivatives : 3-(benzothiazol-2-yl)-3-oxopropanenitrile serves as an intermediate for preparing various pyrazole and aminopyrazole derivatives (Farag, Dawood, & Kandeel, 1996).

  • Formation of 5-Ethenyl-4,5-Dihydrofuran-3-Carbonitriles : When combined with 1,3-butadiene derivatives, radical addition of 3-oxopropanenitriles promotes the formation of these compounds in varying yields (Hocaoglu & Yılmaz, 2019).

  • Synthesis of Heterocyclic Compounds : 3-(1H-indol-3-yl)-3-oxopropanenitrile is a promising precursor for synthesizing heterocyclic compounds, known for its reactivity and synthetic importance (Fadda, El‐Mekabaty, Mousa, & Elattar, 2014).

  • Decarbonylation to α,β-Unsaturated Nitriles : Dehydrobromination of γ-Bromo-β-oxonitriles leads to α,β-unsaturated nitriles through the decarbonylation of cyanocyclopropanone intermediates (Herter & Föhlisch, 1982).

  • Synthesis of Dihydrofuran-3-Carbonitriles : Manganese(III) acetate-mediated oxidative cyclizations of 3-oxopropanenitriles with conjugated alkenes lead to the synthesis of these compounds (Yılmaz, Uzunalioğlu, & Pekel, 2005).

  • Electrophilic Cyanoacetylation of Heterocycles : A method for synthesizing 3-oxopropanenitriles from heterocycles using electrophilic cyanoacetylation, with potential applications in electron-poor aromatic compounds (Andicsová-Eckstein, Kozma, & Végh, 2016).

  • Synthesis of 3,5-Dioxopentanoates and 3-Amino-5-oxopent-3-enoates : Demonstrating the use of the Blaise reaction for synthesizing these compounds from 3-oxopropanenitriles (Rao & Muthanna, 2016).

  • Facile Synthesis of Novel Heterocyclic Compounds : Studies demonstrate the synthesis of new heterocyclic compounds, including triazolo(5,1-c)triazine derivatives, from 3-oxopropanenitriles (Khalil, Sayed, & Raslan, 2013).

properties

IUPAC Name

2-bromoacetyl cyanide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H2BrNO/c4-1-3(6)2-5/h1H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NGMZEDXVXVVSRY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(=O)C#N)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H2BrNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

147.96 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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